Cas no 610319-25-0 (Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate)
610319-25-0 structure
Product Name:Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
CAS No:610319-25-0
MF:C12H16O3
MW:208.253643989563
CID:2116550
Update Time:2023-08-04
Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
- DFVHHNFVMMCKAK-UHFFFAOYSA-N
- Methyl 2,2-dimethyl-3-(3-hydroxyphenyl)propionate
- Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
-
- Inchi: 1S/C12H16O3/c1-12(2,11(14)15-3)8-9-5-4-6-10(13)7-9/h4-7,13H,8H2,1-3H3
- InChI Key: DFVHHNFVMMCKAK-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)CC1C=CC=C(C=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Topological Polar Surface Area: 46.5
Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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